Cas no 1807266-42-7 (Ethyl 2-chloro-3-cyano-5-nitrophenylacetate)

• Product Name: Ethyl 2-chloro-3-cyano-5-nitrophenylacetate
• CAS No: 1807266-42-7
• MF: C₁₁H₉ClN₂O₄
• MW: 268.653161764145
• CID: 4796539
• Update Time: 2025-11-06

Ethyl 2-chloro-3-cyano-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-cyano-5-nitrophenylacetate

• Inchi： 1S/C11H9ClN2O4/c1-2-18-10(15)5-7-3-9(14(16)17)4-8(6-13)11(7)12/h3-4H,2,5H2,1H3
• InChI Key： YILRZNQSTYTSBG-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C=C1CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-chloro-3-cyano-5-nitrophenylacetate

Comprehensive Overview of Ethyl 2-chloro-3-cyano-5-nitrophenylacetate (CAS No. 1807266-42-7)

Ethyl 2-chloro-3-cyano-5-nitrophenylacetate (CAS No. 1807266-42-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This ester derivative, characterized by its nitro, cyano, and chloro functional groups, exhibits unique reactivity patterns that make it valuable for synthesizing complex molecules. Researchers and industries are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The molecular structure of Ethyl 2-chloro-3-cyano-5-nitrophenylacetate features a phenyl ring substituted with electron-withdrawing groups, which enhances its electrophilic properties. This attribute is critical for nucleophilic aromatic substitution reactions, a topic frequently searched in synthetic chemistry forums. Recent studies highlight its utility in constructing heterocyclic frameworks, such as quinazolines and benzimidazoles, which are pivotal in designing anticancer and antiviral compounds. Such applications resonate with current trends in precision medicine and targeted therapies, addressing common queries like "nitroaromatics in drug design" or "cyano-group reactivity in medicinal chemistry."

From an industrial perspective, CAS 1807266-42-7 is often discussed in the context of green chemistry and sustainable synthesis. With rising interest in eco-friendly protocols, researchers are optimizing catalytic methods to reduce waste generation during its production. Keywords like "solvent-free esterification" and "catalytic nitration" reflect this shift. Additionally, the compound's role in agrochemicals—such as herbicide intermediates—aligns with searches for "crop protection chemicals" and "nitrophenyl derivatives in agriculture," underscoring its multidisciplinary relevance.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing Ethyl 2-chloro-3-cyano-5-nitrophenylacetate, ensuring purity and consistency for research applications. FAQs such as "how to analyze nitroaromatic compounds" or "HPLC methods for ester derivatives" often accompany discussions about this compound. Its stability under controlled conditions and compatibility with common reagents further enhance its practicality in laboratory settings.

In summary, Ethyl 2-chloro-3-cyano-5-nitrophenylacetate (CAS No. 1807266-42-7) represents a versatile building block in modern chemistry, bridging pharmaceutical innovation and sustainable industrial practices. Its structural features and reactivity continue to inspire solutions for global challenges in health and agriculture, making it a subject of enduring scientific and commercial interest.